Cas no 2171453-19-1 (3-ethoxy-4-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid)

• Product Name: 3-ethoxy-4-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• CAS No: 2171453-19-1
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5951506
• PubChem ID: 165510387
• Update Time: 2025-06-08

3-ethoxy-4-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• EN300-1531866
• 2171414-86-9
• 3-ethoxy-4-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• EN300-1532039
• 2172491-43-7
• 3-ethoxy-4-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• 2171453-19-1
• EN300-1532262
• 3-ethoxy-4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid

• Inchi： 1S/C26H30N2O6/c1-2-33-18(13-24(29)30)14-27-25(31)16-11-17(12-16)28-26(32)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23H,2,11-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： DBUYVSWACPIKQF-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(CC(=O)O)OCC

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-ethoxy-4-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid

3-ethoxy-4-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid (CAS No. 2171453-19-1): A Comprehensive Overview

3-ethoxy-4-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid (CAS No. 2171453-19-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent research advancements associated with this compound.

The chemical structure of 3-ethoxy-4-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid is intricate and multifaceted. It consists of a butanoic acid backbone with an ethoxy group at the 3-position and a cyclobutylformamido moiety at the 4-position. The cyclobutylformamido group is further substituted with an amino group protected by a fluorenylmethoxycarbonyl (Fmoc) moiety. This Fmoc protection is commonly used in peptide synthesis to prevent premature reactions and ensure the sequential addition of amino acids.

The synthesis of 3-ethoxy-4-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid involves several steps, each requiring precise control over reaction conditions and reagents. The process typically begins with the formation of the cyclobutylformamido moiety, followed by the introduction of the Fmoc protecting group. Subsequently, the ethoxy group is added to the butanoic acid backbone through esterification reactions. The final step involves coupling these intermediates to form the desired compound.

In terms of biological activity, 3-ethoxy-4-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid has shown promising results in various assays. Recent studies have demonstrated its potential as a modulator of protein-protein interactions (PPIs), which are critical for many cellular processes. PPI modulators are of great interest in drug discovery due to their ability to target protein interfaces that are often challenging for traditional small molecules.

One notable application of 3-ethoxy-4-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid is in the treatment of neurodegenerative diseases. Research has indicated that this compound can interfere with specific PPIs involved in protein aggregation, a hallmark of conditions such as Alzheimer's and Parkinson's diseases. By disrupting these interactions, it may help reduce the formation of toxic protein aggregates and alleviate disease symptoms.

Beyond neurodegenerative diseases, 3-ethoxy-4-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid has also shown potential in cancer therapy. Studies have explored its ability to inhibit certain signaling pathways that are dysregulated in cancer cells. For example, it has been found to interfere with the Wnt/β-catenin pathway, which plays a crucial role in cell proliferation and survival. By targeting this pathway, the compound may help suppress tumor growth and enhance the efficacy of existing cancer treatments.

The pharmacokinetic properties of 3-ethoxy-4-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid are another important aspect to consider. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site within the body and exert its therapeutic effects without causing significant side effects.

To further advance the development of 3-ethoxy-4-{(1s,3s)-3-({(9H-fluoren-9-y lmethoxycarbonyl}amino)cyclobutylformamido}butanoic acid, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Computational methods such as molecular dynamics simulations and virtual screening are being employed to identify key structural features that contribute to its biological activity. These insights will guide future synthetic efforts to create more effective derivatives.

In conclusion, 3-ethoxy-4-{(1s,3s)-3-{ (9H-fluoren - 9 - ylmethox ycarbony l } amino )c yclobu t ylf o rma mido } butan o ic aci d (CAS No. 2171453 - 19 - 1) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activity. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating complex diseases such as neurodegenerative disorders and cancer. As our understanding of this compound deepens, it holds great promise for advancing medical treatments and improving patient outcomes.